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For Researchers, Scientists, and Drug Development
Professionals
Sirtuin 5 (SIRT5) is a crucial NAD+-dependent deacylase primarily located in the mitochondria.

[1][2][3] It plays a significant role in regulating cellular metabolism by removing succinyl,

malonyl, and glutaryl groups from lysine residues on target proteins.[3][4][5][6] This enzymatic

activity modulates key metabolic pathways, including the urea cycle, fatty acid oxidation, and

glycolysis.[1][3][7][8] The study of SIRT5 protein interactions through techniques like

immunoprecipitation (IP) is vital for understanding its role in metabolic disorders and

developing potential therapeutic interventions.[9]

This document provides detailed protocols for the immunoprecipitation of endogenous and

tagged SIRT5, along with data presentation guidelines and visual workflows to assist

researchers in their investigations.

Data Presentation: SIRT5 Interacting Proteins and
Substrates
Quantitative proteomics following immunoprecipitation is a powerful method to identify SIRT5

substrates and interacting partners. The data can be presented in tables to clearly summarize

the findings.

Table 1: SIRT5-Regulated Malonylated Proteins in Mouse Liver
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This table showcases a selection of proteins identified with significantly increased malonylation

in SIRT5 knockout (Sirt5-/-) mice, suggesting they are targets of SIRT5's demalonylase activity.

[8]

Protein Gene Symbol
Fold Change
(Sirt5-/- / WT)

Function

Glyceraldehyde-3-

phosphate

dehydrogenase

GAPDH >1.5 Glycolysis

Aldolase B ALDOB >1.5 Glycolysis

Pyruvate kinase PKM >1.5 Glycolysis

Enolase 1 ENO1 >1.5 Glycolysis

Carbamoyl-phosphate

synthase 1
CPS1 >1.5 Urea Cycle

Ornithine

transcarbamylase
OTC >1.5 Urea Cycle

Argininosuccinate

synthase
ASS1 >1.5 Urea Cycle

Table 2: Commercially Available Antibodies for SIRT5 Immunoprecipitation

Selecting a validated antibody is critical for successful immunoprecipitation.
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Provider
Antibody
Name/Clone

Type
Recommended
Dilution for IP

Abcam
Anti-SIRT5 antibody

[EPR23787-116]
Rabbit Monoclonal

1/30 dilution (e.g., 2

µg in 0.35 mg of

lysate)

Proteintech
SIRT5 antibody

(15122-1-AP)
Rabbit Polyclonal

4 µg in 6000 µg of

lysate[10]

Santa Cruz

Biotechnology
SIRT5 Antibody (G-2) Mouse Monoclonal

Not specified,

available conjugated

to agarose for IP[11]

Cell Signaling

Technology

SirT5 (D8C3) Rabbit

mAb #8782
Rabbit Monoclonal

Recommended

dilution available on

product datasheet[12]

Signaling Pathway: SIRT5 Regulation of the Urea
Cycle
SIRT5 is a key regulator of the urea cycle, a vital metabolic pathway for detoxifying ammonia. It

achieves this by deacylating and activating carbamoyl phosphate synthetase 1 (CPS1), the

rate-limiting enzyme in this pathway.[4][12]
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Mitochondrial Matrix

SIRT5 CPS1
(Succinylated/Inactive)

 Desuccinylates

CPS1
(Active)

Urea Cycle
(Ammonia Detoxification)

 Catalyzes rate-limiting step

Ammonia (NH3)
 Enters cycle
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Start: Cells or Tissues

1. Cell Lysis
(Mitochondrial IP Lysis Buffer)

2. Centrifugation
(Clarify Lysate)

3. Pre-clearing
(with Protein A/G beads)

4. Antibody Incubation
(Anti-SIRT5 or Control IgG)

5. Bead Capture
(Add Protein A/G beads)

6. Washing Steps
(Remove non-specific binders)

7. Elution
(SDS-PAGE sample buffer)

End: Analysis
(Western Blot, Mass Spectrometry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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